Cas no 19275-51-5 (Cyclomulberrin)

• Product Name: Cyclomulberrin
• CAS No: 19275-51-5
• MF: C₂₅H₂₄O₆
• MW: 420.454467773438
• CID: 230420
• PubChem ID: 11742872
• Update Time: 2025-04-19

Cyclomulberrin Chemical and Physical Properties

Names and Identifiers

• 6H,7H-[1]Benzopyrano[4,3-b][1]benzopyran-7-one,3,8,10-trihydroxy-11-(3-methyl-2-buten-1-yl)-6-(2-methyl-1-propen-1-yl)-,stereoisomer
• 6H,7H-[1]Benzopyrano[4,3-b][1]benzopyran-7-one,3,8,10-trihydroxy-11-(3-methyl-2-buten-1-yl)-6-(2-methyl-1-propen-1-yl)-,stere
• 6H,7H-[1]Benzopyrano[4,3-b][1]benzopyran-7-one,3,8,10-trihydroxy-11-(3-methyl-2-buten-1-yl)-6-...
• Cyclomulberrin
• 6H,7H-[1]Benzopyrano[4,3-b][1]benzopyran-7-one,3,8,10-trihydroxy-11-(3-methyl-2-butenyl)-6-(2-methyl-1-propenyl)- (9CI)
• 6H,7H-[1]Benzopyrano[4,3-b][1]benzopyran-7-one,3,8,10-trihydroxy-9-(3-methyl-2-butenyl)-6-(2-methylpropenyl)- (8CI)
• 3,8,10-Trihydroxy-11-(3-methyl-2-buten-1-yl)-6-(2-methyl-1-propen-1-yl)-6H,7H-[1]benzopyrano[4,3-b][1]benzopyran-7-one stereoisomer
• 3,8,10-Trihydroxy-11-(3-methyl-2-butenyl)-6-(2-methyl-1-propenyl)-6H,7H-[1]benzopyrano[4,3-b][1]benzopyran-7-one
• FS-7737
• CHEBI:132869
• 3,8,10-trihydroxy-11-(3-methylbut-2-en-1-yl)-6-(2-methylprop-1-en-1-yl)-6H,7H-chromeno[4,3-b]chromen-7-one
• DTXSID301317405
• 19275-51-5
• CHEMBL4168522
• LMPK12110932
• 3,8,10-trihydroxy-11-(3-methylbut-2-enyl)-6-(2-methylprop-1-enyl)-6H-chromeno[4,3-b]chromen-7-one
• BDBM50291296
• 3,8,10-Trihydroxy-11-(3-methyl-2-butenyl)-6-(2-methyl-1-propenyl)-6H,7H-[1]benzopyrano[4,3-b][1]benzopyran-7-one, 9CI
• 3,8,10-trihydroxy-11-(3-methylbut-2-enyl)-6-(2-methylprop-1-enyl)-6H-chromeno(4,3-b)chromen-7-one
• HY-N12514
• 3,8,10-trihydroxy-11-(3-methylbut-2-en-1-yl)-6-(2-methylprop-1-en-1-yl)-6H,7H-chromeno(4,3-b)chromen-7-one
• CS-0927591

• Inchi： 1S/C25H24O6/c1-12(2)5-7-15-17(27)11-18(28)21-23(29)22-20(9-13(3)4)30-19-10-14(26)6-8-16(19)25(22)31-24(15)21/h5-6,8-11,20,26-28H,7H2,1-4H3
• InChI Key： SYFDWXWLRGHYAJ-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=C(C=2C(C2=C1C1C=CC(=CC=1OC2/C=C(\C)/C)O)=O)O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 420.15732
• Monoisotopic Mass: 420.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 231-232 ºC
• Solubility: Insuluble (4.2E-4 g/L) (25 ºC),
• PSA: 96.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Pyranoflavonoids